Cas no 2172152-93-9 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid
• CAS No: 2172152-93-9
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5603785
• PubChem ID: 165806976
• Update Time: 2025-06-08

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1496309
• 2172152-93-9
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pyridine-2-carboxylic acid
• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid

• Inchi： 1S/C26H25N3O5/c1-16(10-13-24(30)29-17-11-12-23(25(31)32)27-14-17)28-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,11-12,14,16,22H,10,13,15H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RRWCCORRRLIDBU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NC1C=NC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid

Comprehensive Overview of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid (CAS No. 2172152-93-9)

In the realm of organic chemistry and pharmaceutical research, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid (CAS No. 2172152-93-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its molecular structure features a pyridine-2-carboxylic acid backbone, coupled with an Fmoc-protected amino pentanamide side chain, making it a versatile building block for designing bioactive molecules.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and pharmaceutical industries. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2172152-93-9 applications" to explore its role in creating peptide-based therapeutics, such as anticancer agents or antimicrobial peptides. The compound’s stability under SPPS conditions and its compatibility with automated synthesizers make it a preferred choice for high-throughput screening and combinatorial chemistry.

One of the trending topics in scientific forums is the "role of Fmoc derivatives in drug delivery systems." 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid is often discussed in this context due to its ability to enhance solubility and bioavailability of peptide drugs. Its pyridine moiety introduces aromaticity, which can improve binding affinity to target proteins, a feature highly sought after in kinase inhibitor development. This aligns with the growing demand for "small molecule modulators" and "peptide-based therapeutics" in precision medicine.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality allows for further derivatization, enabling conjugation with other pharmacophores or labeling agents. This flexibility is crucial for researchers investigating "click chemistry in drug discovery" or "fluorescent probes for imaging." The CAS 2172152-93-9 compound’s compatibility with cross-coupling reactions and amide bond formation further expands its utility in creating hybrid molecules for targeted therapies.

Environmental and regulatory considerations are also part of the discourse around this compound. Unlike hazardous substances, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid is typically handled under standard laboratory safety protocols, making it accessible for academic and industrial research. Queries like "green chemistry alternatives for Fmoc deprotection" reflect the community’s interest in sustainable synthesis methods, where this compound’s mild deprotection conditions (e.g., piperidine treatment) are advantageous.

In summary, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-2-carboxylic acid (CAS No. 2172152-93-9) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its applications span from peptide therapeutics to materials science, addressing contemporary challenges in drug development and molecular design. As research progresses, this compound is poised to remain a focal point in discussions about "next-generation bioconjugation tools" and "tailored molecular scaffolds."